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Compound of Interest

Compound Name: Silmitasertib sodium salt

Cat. No.: B15603830

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Silmitasertib (formerly CX-4945) sodium salt is a potent, orally bioavailable, and highly

selective small-molecule inhibitor of Protein Kinase CK2 (Casein Kinase 2).[1][2][3] CK2 is a

serine/threonine-specific protein kinase that is frequently overexpressed in a multitude of

cancer types, where it plays a crucial role in promoting cell growth, proliferation, and survival.[1]

[2] By competitively targeting the ATP-binding site of the CK2α catalytic subunit, Silmitasertib

effectively blocks its kinase activity.[1] This inhibition disrupts several pro-survival signaling

pathways, including PI3K/Akt/mTOR, making Silmitasertib a promising candidate for anti-

cancer therapy.[1][2][4]

These application notes provide a comprehensive guide to assessing the effect of

Silmitasertib sodium salt on cell viability using a standard colorimetric method, the MTT

assay. This assay is a fundamental tool for determining the cytotoxic and anti-proliferative

efficacy of therapeutic compounds.
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Mechanism of Action: CK2 Inhibition by
Silmitasertib
Protein Kinase CK2 is a constitutively active kinase that regulates numerous cellular processes

by phosphorylating hundreds of substrate proteins.[4][5] Its activity is critical for the stability and

function of key proteins involved in cell cycle progression and the suppression of apoptosis.[5]

Silmitasertib's inhibition of CK2 leads to the downregulation of major oncogenic signaling

pathways.[3] For instance, it directly prevents the CK2-mediated phosphorylation of Akt at

serine 129, a key event in the PI3K/Akt/mTOR signaling cascade that promotes cell survival.[6]

[7] The disruption of these pathways ultimately leads to cell-cycle arrest and the induction of

apoptosis in cancer cells.[3][8]
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Day 1: Cell Seeding Day 2: Treatment Day 4/5: Viability Assay

1. Culture & Harvest
Cells

2. Count Cells & Adjust
Density (e.g., 5x10⁴ cells/mL)

3. Seed 100 µL/well
in 96-well Plate

4. Incubate Overnight
(37°C, 5% CO₂)

5. Prepare Serial Dilutions
of Silmitasertib

6. Add Compound to Wells
(Vehicle Control, Test Concentrations)

7. Incubate for
48-72 hours

8. Add 10 µL MTT
Reagent per Well

9. Incubate for
2-4 hours

10. Add 100 µL
Solubilization Solution

11. Incubate to Dissolve
Formazan Crystals

12. Read Absorbance
at 570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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